Cas no 1261935-89-0 (4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid
• CAS No: 1261935-89-0
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18320652
• CID: 2764575
• PubChem ID: 53226552
• Update Time: 2025-11-02

4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3'-fluoro-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 4-CHLORO-3-(3-FLUORO-4-METHOXYPHENYL)BENZOIC ACID
• MFCD18320652
• 4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid, 95%
• DTXSID30690170
• 1261935-89-0
• 4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid

• MDL： MFCD18320652
• Inchi： 1S/C14H10ClFO3/c1-19-13-5-3-8(7-12(13)16)10-6-9(14(17)18)2-4-11(10)15/h2-7H,1H3,(H,17,18)
• InChI Key： HTWNMIBZFYJLIH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid

4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic Acid (CAS No. 1261935-89-0): A Comprehensive Overview

4-Chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid (CAS No. 1261935-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique molecular structure, combining chloro, fluoro, and methoxy functional groups, which contribute to its distinct chemical properties and potential applications.

The compound's systematic name reflects its structural complexity: 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid. Its molecular formula is C₁₄H₁₀ClFO₃, with a molecular weight of 280.68 g/mol. The presence of both halogen substituents (chloro and fluoro) and the methoxy group makes this molecule particularly interesting for drug discovery programs targeting specific biological pathways.

Recent studies have focused on the potential of 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid as a building block for more complex pharmaceutical compounds. Researchers are particularly interested in how the electron-withdrawing effects of the chlorine and fluorine atoms, combined with the electron-donating methoxy group, create unique electronic properties that could be valuable in medicinal chemistry applications.

In the context of current research trends, this compound aligns with several hot topics in chemical innovation:

• Development of fluorinated pharmaceutical intermediates for improved drug stability and bioavailability
• Exploration of multi-substituted aromatic compounds for targeted therapies
• Design of selective enzyme inhibitors with enhanced specificity

The synthesis of 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, halogenation, and oxidation processes. The precise control of reaction conditions is crucial to achieve high purity and yield, making this compound a challenging but rewarding target for synthetic chemists.

From a commercial perspective, the demand for specialized benzoic acid derivatives like CAS 1261935-89-0 has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality batches of this compound for their drug discovery programs, particularly in areas such as inflammation research and metabolic disorder treatments.

Quality control for 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, where even minor impurities could significantly impact research outcomes.

The stability profile of CAS 1261935-89-0 makes it suitable for various research applications. Proper storage conditions (typically at room temperature in a dry environment) help maintain its chemical integrity over extended periods. Researchers appreciate this stability when planning long-term studies or when the compound needs to be shipped internationally for collaborative projects.

Current market trends show growing interest in multi-functional aromatic compounds like 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid. This aligns with broader industry movements toward more complex, targeted molecular architectures in drug development. The compound's unique combination of substituents offers multiple points for further chemical modification, making it a versatile intermediate in medicinal chemistry.

Environmental and safety considerations for handling 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should always be used when working with this chemical, as with any laboratory substance.

Looking to the future, CAS 1261935-89-0 represents an important example of how carefully designed aromatic building blocks can contribute to advances in pharmaceutical science. Its structural features continue to inspire new synthetic approaches and potential therapeutic applications, particularly in areas requiring precise molecular interactions with biological targets.

The scientific community continues to explore novel derivatives based on the 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid scaffold. Recent publications have demonstrated its utility in creating more complex molecules with improved pharmacological profiles, particularly in addressing challenging disease targets that require highly specific molecular recognition.

For researchers considering working with 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid, it's important to note that the compound's solubility characteristics (typically better in organic solvents than in water) may influence formulation strategies. This property is actually advantageous for many medicinal chemistry applications where lipid solubility is desirable for membrane permeability.

In conclusion, 4-chloro-3-(3-fluoro-4-methoxyphenyl)benzoic acid (CAS No. 1261935-89-0) stands as a valuable chemical entity in modern research. Its unique structural features, combined with growing scientific interest in multi-substituted aromatic systems, ensure its continued relevance in pharmaceutical innovation and chemical biology research for years to come.